Cas no 2060037-83-2 (7-(azidomethyl)-6-oxa-2-azaspiro3.4octane)

• Product Name: 7-(azidomethyl)-6-oxa-2-azaspiro3.4octane
• CAS No: 2060037-83-2
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD30502515
• CID: 5183304
• PubChem ID: 131409545
• Update Time: 2025-07-01

7-(azidomethyl)-6-oxa-2-azaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 2060037-83-2
• EN300-343062
• 7-(azidomethyl)-6-oxa-2-azaspiro[3.4]octane
• 7-(azidomethyl)-6-oxa-2-azaspiro3.4octane

• MDL： MFCD30502515
• Inchi： 1S/C7H12N4O/c8-11-10-2-6-1-7(5-12-6)3-9-4-7/h6,9H,1-5H2
• InChI Key： XNSDUDFAYOTGEG-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])CC2(C1)CNC2

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.6Ų

Additional information on 7-(azidomethyl)-6-oxa-2-azaspiro3.4octane

7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane: A Comprehensive Overview

7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane is a unique organic compound with the CAS number 2060037-83-2. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound is intriguing, featuring an azide group (-N₃) attached to a methyl group, which is further connected to a spiro system comprising an oxygen atom and a nitrogen atom. The spiro system itself consists of a three-membered ring fused to a four-membered ring, creating a complex yet fascinating molecular architecture.

The synthesis of 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to construct such complex molecules with greater precision and efficiency. For instance, the use of click chemistry principles has been pivotal in incorporating the azide group into the molecule. The azide moiety is particularly valuable due to its reactivity in various chemical transformations, such as the Staudinger reaction and the Huisgen cycloaddition, which are widely used in drug discovery and materials science.

One of the most significant applications of 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane lies in its potential as a building block for more complex structures. Its spiro system provides a rigid framework that can be further functionalized to create molecules with diverse biological activities. Recent studies have highlighted its utility in medicinal chemistry, where it has been employed as a scaffold for designing inhibitors of various enzymes and receptors.

The physical properties of 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane are also worth noting. Its molecular weight is approximately 198 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an analytical standpoint, the characterization of 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane has been achieved through a combination of spectroscopic methods. NMR spectroscopy has been instrumental in confirming the stereochemistry and connectivity of the molecule, while mass spectrometry has provided insights into its fragmentation patterns under different conditions.

Recent research has also explored the reactivity of 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane in various chemical transformations. For example, its azide group has been utilized in copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions to form triazole-containing derivatives. These derivatives have shown promise in drug delivery systems due to their ability to form stable conjugates with biomolecules.

In addition to its chemical applications, 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane has garnered attention in materials science for its potential as a precursor to advanced materials with unique mechanical and electronic properties. The spiro system's rigidity and the azide group's reactivity make it an ideal candidate for constructing cross-linked polymers and self-healing materials.

The development of efficient synthetic routes for 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane continues to be an active area of research. Recent studies have focused on minimizing reaction steps and improving yields through the use of catalytic systems and microwave-assisted synthesis techniques.

In conclusion, 7-(Azidomethyl)-6-Oxa-2-Azaspiro[3.4]Octane is a versatile compound with significant potential across multiple disciplines, including medicinal chemistry, materials science, and chemical biology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to design novel molecules with tailored functionalities.